Cas no 20349-86-4 (methyl 3-(2-hydroxyphenyl)-3-oxopropanoate)

methyl 3-(2-hydroxyphenyl)-3-oxopropanoate structure
20349-86-4 structure
Product Name:methyl 3-(2-hydroxyphenyl)-3-oxopropanoate
CAS No:20349-86-4
MF:C10H10O4
MW:194.184003353119
CID:1392301
PubChem ID:12381316
Update Time:2025-07-26

methyl 3-(2-hydroxyphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 2-hydroxy-b-oxo-, methyl ester
    • methyl 3-(2-hydroxyphenyl)-3-oxopropanoate
    • 20349-86-4
    • DS-19049
    • methyl3-(2-hydroxyphenyl)-3-oxopropanoate
    • SCHEMBL1771830
    • CS-0527517
    • EN300-1845623
    • BQDNYAUFPBTFRR-UHFFFAOYSA-N
    • BDBM50011449
    • 3-(2-Hydroxy-phenyl)-3-oxo-propionic acid methyl ester
    • Methyl 3-(2-hydroxy-phenyl)-3-oxopropanoate
    • CHEMBL166749
    • AKOS022644530
    • Inchi: 1S/C10H10O4/c1-14-10(13)6-9(12)7-4-2-3-5-8(7)11/h2-5,11H,6H2,1H3
    • InChI Key: BQDNYAUFPBTFRR-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1C(CC(=O)OC)=O

Computed Properties

  • Exact Mass: 194.05790880g/mol
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.6Ų

methyl 3-(2-hydroxyphenyl)-3-oxopropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019118150-5g
Methyl 3-(2-hydroxyphenyl)-3-oxopropanoate
20349-86-4 95%
5g
$1179.20 2023-09-02
Alichem
A019118150-10g
Methyl 3-(2-hydroxyphenyl)-3-oxopropanoate
20349-86-4 95%
10g
$1591.92 2023-09-02
Alichem
A019118150-25g
Methyl 3-(2-hydroxyphenyl)-3-oxopropanoate
20349-86-4 95%
25g
$2760.40 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M22170-250mg
Methyl 3-(2-hydroxyphenyl)-3-oxopropanoate
20349-86-4
250mg
¥2102.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M22170-1g
Methyl 3-(2-hydroxyphenyl)-3-oxopropanoate
20349-86-4
1g
¥4172.0 2021-09-08
Enamine
EN300-1845623-0.05g
methyl 3-(2-hydroxyphenyl)-3-oxopropanoate
20349-86-4
0.05g
$744.0 2023-09-19
Enamine
EN300-1845623-0.1g
methyl 3-(2-hydroxyphenyl)-3-oxopropanoate
20349-86-4
0.1g
$779.0 2023-09-19
Enamine
EN300-1845623-0.25g
methyl 3-(2-hydroxyphenyl)-3-oxopropanoate
20349-86-4
0.25g
$814.0 2023-09-19
Enamine
EN300-1845623-0.5g
methyl 3-(2-hydroxyphenyl)-3-oxopropanoate
20349-86-4
0.5g
$849.0 2023-09-19
Enamine
EN300-1845623-1.0g
methyl 3-(2-hydroxyphenyl)-3-oxopropanoate
20349-86-4
1g
$884.0 2023-06-03

Additional information on methyl 3-(2-hydroxyphenyl)-3-oxopropanoate

Research Briefing on Methyl 3-(2-hydroxyphenyl)-3-oxopropanoate (CAS: 20349-86-4): Recent Advances and Applications

Methyl 3-(2-hydroxyphenyl)-3-oxopropanoate (CAS: 20349-86-4) is a key intermediate in the synthesis of various bioactive compounds, particularly in the fields of pharmaceuticals and agrochemicals. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents, including anti-inflammatory, antimicrobial, and anticancer drugs. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activities, and applications in drug discovery.

One of the most significant advancements in the synthesis of methyl 3-(2-hydroxyphenyl)-3-oxopropanoate involves the optimization of catalytic processes to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high selectivity and efficiency in the synthesis of this compound. The study also explored the compound's stability under various conditions, providing valuable insights for its large-scale production.

In terms of biological activities, recent research has uncovered the compound's potential as a precursor for the development of anti-inflammatory agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of methyl 3-(2-hydroxyphenyl)-3-oxopropanoate exhibited significant inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. These findings suggest that the compound could serve as a promising scaffold for the design of new anti-inflammatory drugs with improved efficacy and reduced side effects.

Additionally, methyl 3-(2-hydroxyphenyl)-3-oxopropanoate has shown promise in the field of antimicrobial research. A 2023 study published in European Journal of Medicinal Chemistry investigated the compound's derivatives for their activity against multidrug-resistant bacterial strains. The results indicated that certain modifications to the compound's structure enhanced its antibacterial properties, particularly against Gram-positive bacteria. This opens up new avenues for the development of next-generation antibiotics to combat resistant infections.

Another area of interest is the compound's potential role in cancer therapy. Recent studies have explored its ability to act as a prodrug, releasing active metabolites that target cancer cells. A 2023 paper in Journal of Medicinal Chemistry highlighted the compound's ability to induce apoptosis in cancer cells through the modulation of specific signaling pathways. These findings underscore the compound's versatility and its potential as a starting point for the development of targeted cancer therapies.

In conclusion, methyl 3-(2-hydroxyphenyl)-3-oxopropanoate (CAS: 20349-86-4) continues to be a focal point of research in the chemical biology and pharmaceutical fields. Its diverse applications, from anti-inflammatory and antimicrobial agents to potential cancer therapeutics, highlight its importance as a key intermediate in drug discovery. Future research is expected to further explore its mechanistic pathways and optimize its derivatives for clinical applications. This briefing underscores the need for continued investment in the study of this compound to unlock its full potential in addressing unmet medical needs.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd